Cas no 1513279-03-2 (3-amino-2-(1-benzofuran-5-yl)propan-1-ol)

• Product Name: 3-amino-2-(1-benzofuran-5-yl)propan-1-ol
• CAS No: 1513279-03-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5914997
• PubChem ID: 83684837
• Update Time: 2025-06-08

3-amino-2-(1-benzofuran-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1-benzofuran-5-yl)propan-1-ol
• 1513279-03-2
• EN300-1741011

• Inchi： 1S/C11H13NO2/c12-6-10(7-13)8-1-2-11-9(5-8)3-4-14-11/h1-5,10,13H,6-7,12H2
• InChI Key： KCDIMMLWYVILSR-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=CC(=C2)C(CO)CN

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-amino-2-(1-benzofuran-5-yl)propan-1-ol

Research Brief on 3-amino-2-(1-benzofuran-5-yl)propan-1-ol (CAS: 1513279-03-2)

3-amino-2-(1-benzofuran-5-yl)propan-1-ol (CAS: 1513279-03-2) is a bioactive compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzofuran scaffold and amino alcohol functional group, exhibits promising pharmacological properties, making it a potential candidate for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of neurodegenerative diseases and cancer therapeutics.

The synthesis of 3-amino-2-(1-benzofuran-5-yl)propan-1-ol has been optimized through multi-step organic reactions, including palladium-catalyzed cross-coupling and reductive amination. Researchers have reported high yields and purity, which are critical for further pharmacological studies. The compound's structural features, such as the benzofuran ring and the amino alcohol moiety, are believed to contribute to its ability to interact with biological targets, including enzymes and receptors involved in disease pathways.

In vitro and in vivo studies have demonstrated that 3-amino-2-(1-benzofuran-5-yl)propan-1-ol exhibits neuroprotective effects by modulating oxidative stress and inflammation, key factors in neurodegenerative disorders like Alzheimer's and Parkinson's diseases. Additionally, preliminary data suggest its potential as an anticancer agent, with mechanisms involving the inhibition of tumor cell proliferation and induction of apoptosis. These findings highlight the compound's versatility and therapeutic potential.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research is exploring structural derivatives and formulation strategies to enhance its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical development stages.

In conclusion, 3-amino-2-(1-benzofuran-5-yl)propan-1-ol (CAS: 1513279-03-2) represents a valuable scaffold for drug discovery, with applications in neurodegenerative diseases and oncology. Continued research and development efforts are essential to fully realize its therapeutic potential and translate these findings into clinical applications.